Cas no 54507-44-7 (2-Iodo-4-(trifluoromethyl)benzoic acid)

• Product Name: 2-Iodo-4-(trifluoromethyl)benzoic acid
• CAS No: 54507-44-7
• MF: C₈H₄F₃IO₂
• MW: 316.015845298767
• MDL: MFCD06408817
• CID: 820618
• PubChem ID: 16244090
• Update Time: 2025-08-05

2-Iodo-4-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-IODO-4-TRIFLUOROMETHYL-BENZOIC ACID
• 2-iodo-4-(trifluoromethyl)Benzoic acid
• 2-Iodo-4-trifluoromethylbenzoic acid
• Benzoic acid, 2-iodo-4-(trifluoromethyl)-
• 2-iodo-4-trifluoromethylbenzoicacid
• WCLYLTXCKMZNOH-UHFFFAOYSA-N
• WT021
• RW1286
• CL8049
• FC1081
• FCH1378117
• PC49379
• AM83994
• ST2416981
• AB0025413
• CS-W012033
• AKOS015919724
• DB-006168
• DS-14747
• Z1269166806
• MFCD06408817
• 54507-44-7
• EN300-367447
• SCHEMBL426615
• 2-iodo-4-(trifluoromethyl)benzoicacid
• 4-Carboxy-3-iodobenzotrifluoride, 2-Iodo-alpha,alpha,alpha-trifluoro-p-toluic acid
• DTXSID90585639
• 2-Iodo-4-(trifluoromethyl)benzoic acid

• MDL： MFCD06408817
• Inchi： 1S/C8H4F3IO2/c9-8(10,11)4-1-2-5(7(13)14)6(12)3-4/h1-3H,(H,13,14)
• InChI Key： WCLYLTXCKMZNOH-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)(F)F)C=CC=1C(=O)O

Computed Properties

• Exact Mass: 315.92100
• Monoisotopic Mass: 315.92081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 3

Experimental Properties

• Color/Form: No data available
• Density: 2.005
• Melting Point: No data available
• Boiling Point: 300.8℃/760mmHg
• Flash Point: 135.7±27.9 °C
• Refractive Index: 1.561
• Solubility: Slightly soluble.
• PSA: 37.30000
• LogP: 3.00820
• Sensitiveness: Light Sensitive

2-Iodo-4-(trifluoromethyl)benzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Iodo-4-(trifluoromethyl)benzoic acid

Recent Advances in the Application of 2-Iodo-4-(trifluoromethyl)benzoic acid (CAS: 54507-44-7) in Chemical Biology and Pharmaceutical Research

2-Iodo-4-(trifluoromethyl)benzoic acid (CAS: 54507-44-7) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by the presence of an iodine atom and a trifluoromethyl group on the benzoic acid scaffold, serves as a valuable building block for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents and imaging probes. Recent studies have highlighted its utility in various domains, including medicinal chemistry, drug discovery, and materials science.

One of the key areas where 2-Iodo-4-(trifluoromethyl)benzoic acid has shown promise is in the design of small-molecule inhibitors targeting specific enzymes or receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use as a precursor in the synthesis of potent inhibitors for protein kinases involved in cancer progression. The iodine moiety facilitates further functionalization via cross-coupling reactions, enabling the introduction of diverse pharmacophores to enhance binding affinity and selectivity. Additionally, the trifluoromethyl group contributes to improved metabolic stability and membrane permeability, making it an attractive feature for drug candidates.

In the realm of chemical biology, researchers have leveraged 2-Iodo-4-(trifluoromethyl)benzoic acid to develop fluorescent and radiolabeled probes for imaging applications. A recent breakthrough reported in ACS Chemical Biology showcased its incorporation into a near-infrared fluorescent dye for real-time tracking of cellular processes. The compound's unique electronic properties, imparted by the trifluoromethyl group, were found to enhance the photostability and signal-to-noise ratio of the resulting probe. Such advancements hold immense potential for elucidating disease mechanisms and monitoring therapeutic responses in vivo.

Beyond its biological applications, 2-Iodo-4-(trifluoromethyl)benzoic acid has also found utility in materials science, particularly in the synthesis of liquid crystals and organic semiconductors. A 2022 study in Advanced Materials highlighted its role as a key intermediate in the preparation of fluorinated liquid crystals with tunable mesomorphic properties. The incorporation of the trifluoromethyl group was shown to significantly influence the thermal stability and optical characteristics of the materials, paving the way for their use in next-generation display technologies.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2-Iodo-4-(trifluoromethyl)benzoic acid. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproduct formation. For example, a 2023 patent application disclosed a novel catalytic system for the efficient iodination of 4-(trifluoromethyl)benzoic acid, addressing some of the scalability issues associated with traditional methods. These advancements are expected to facilitate broader adoption of the compound in both academic and industrial settings.

In conclusion, 2-Iodo-4-(trifluoromethyl)benzoic acid (CAS: 54507-44-7) continues to emerge as a pivotal tool in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from drug discovery to advanced materials development. Ongoing research efforts aimed at overcoming synthetic challenges and expanding its utility are likely to further solidify its position as a cornerstone in these fields. Future studies should explore its potential in emerging areas such as targeted drug delivery and theranostics, where its multifunctional nature could unlock new therapeutic possibilities.